N-(3-acetamidophenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-ethyl-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-[2-(3,5-dimethylpyrazol-1-yl)-4-ethyl-6-oxopyrimidin-1-yl]acetamide
• InChI: InChI=1S/C21H24N6O3/c1-5-16-11-20(30)26(21(24-16)27-14(3)9-13(2)25-27)12-19(29)23-18-8-6-7-17(10-18)22-15(4)28/h6-11H,5,12H2,1-4H3,(H,22,28)(H,23,29)
• InChI Key: BCGKXPWPLSIXPM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)N(C(=N1)N2C(=CC(=N2)C)C)CC(=O)NC3=CC=CC(=C3)NC(=O)C
• Molecular Formula: C21H24N6O3
• Molecular Weight: 408.5 g/mol

Description

N-(3-acetamidophenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-ethyl-6-oxopyrimidin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C21H24N6O3 and its molecular weight is 408.462. The purity is usually 95%.
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Scientific Research Applications

Novel Isoxazolines and Isoxazoles Derivatives

Rahmouni et al. (2014) explored the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives via [3+2] cycloaddition. This research highlights the chemical versatility of pyrazolo[3,4-d]pyrimidine derivatives, which could suggest potential applications in material science or as precursors for more complex molecules with biological activity (Rahmouni et al., 2014).

Radiosynthesis for PET Imaging

Dollé et al. (2008) reported on the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET. The study showcases the use of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, pointing towards the diagnostic potential of pyrazolo[1,5-a]pyrimidine derivatives in neuroimaging and possibly the evaluation of neuroinflammation or brain disorders (Dollé et al., 2008).

Antimicrobial Activity of Heterocyclic Compounds

Bondock et al. (2008) investigated the synthesis and antimicrobial activity of new heterocycles incorporating an antipyrine moiety. This research illustrates the biological relevance of structurally complex heterocycles, potentially including compounds similar to the one specified, in developing new antimicrobial agents (Bondock et al., 2008).

Coordination Complexes and Antioxidant Activity

Chkirate et al. (2019) described novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives, examining the effect of hydrogen bonding on self-assembly and the antioxidant activity of these complexes. This study suggests potential applications of pyrazole-acetamide derivatives in coordination chemistry and as antioxidants (Chkirate et al., 2019).